Cas no 478033-66-8 (4-hydroxy-3-[(2E)-3-phenylprop-2-en-1-yl]-1-[(pyridin-3-yl)methyl]-1,2-dihydropyridin-2-one)

• Product Name: 4-hydroxy-3-[(2E)-3-phenylprop-2-en-1-yl]-1-[(pyridin-3-yl)methyl]-1,2-dihydropyridin-2-one
• CAS No: 478033-66-8
• CID: 4653103
• Update Time: 2025-06-15

4-hydroxy-3-[(2E)-3-phenylprop-2-en-1-yl]-1-[(pyridin-3-yl)methyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-[(2E)-3-phenylprop-2-en-1-yl]-1-[(pyridin-3-yl)methyl]-1,2-dihydropyridin-2-one

Additional information on 4-hydroxy-3-[(2E)-3-phenylprop-2-en-1-yl]-1-[(pyridin-3-yl)methyl]-1,2-dihydropyridin-2-one

Introduction to 4-hydroxy-3-[(2E)-3-phenylprop-2-en-1-yl]-1-[(pyridin-3-yl)methyl]-1,2-dihydropyridin-2-one and Its Significance in Modern Chemical Biology

4-hydroxy-3-[(2E)-3-phenylprop-2-en-1-yl]-1-[(pyridin-3-yl)methyl]-1,2-dihydropyridin-2-one, identified by its CAS number 478033-66-8, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule belongs to the dihydropyridine class, a scaffold that is widely recognized for its versatility in pharmaceutical applications. The presence of multiple functional groups, including a hydroxyl group, an alkene moiety, and a pyridine substituent, makes this compound a promising candidate for further investigation in drug discovery and molecular research.

The structural complexity of 4-hydroxy-3-[(2E)-3-phenylprop-2-en-1-yl]-1-[(pyridin-3-yl)methyl]-1,2-dihydropyridin-2-one arises from its intricate arrangement of atoms, which includes a dihydropyridinone core fused with phenylpropene and pyridine derivatives. This configuration not only contributes to its distinct chemical properties but also opens up numerous possibilities for interactions with biological targets. The hydroxyl group, in particular, is a key feature that can participate in hydrogen bonding, enhancing the molecule's potential for binding to specific proteins or enzymes.

In recent years, there has been growing interest in the development of novel dihydropyridine derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including cardiovascular diseases, neurodegenerative disorders, and cancer. The pyridine substituent in 4-hydroxy-3-[(2E)-3-phenylprop-2-en-1-yl]-1-[(pyridin-3-yl)methyl]-1,2-dihydropyridin-2-one is particularly noteworthy, as pyridine-based molecules are known for their ability to modulate enzyme activity and receptor binding. This feature makes the compound a valuable tool for investigating the mechanisms of various biological pathways.

One of the most exciting aspects of this compound is its potential role in modulating cellular signaling pathways. Dihydropyridines have been extensively studied for their ability to interact with calcium channels, which are crucial for muscle contraction, neurotransmitter release, and other physiological processes. The presence of the pyridine moiety in 4-hydroxy-3-[(2E)-3-phenylprop-2-en-1-y]-1-[pyridin-(*)methyl]-dihyd ro-p y rid i n - 2 - o n e suggests that it may also influence calcium-dependent signaling events. This hypothesis is supported by preliminary studies that indicate the compound can interact with specific calcium-binding proteins.

Furthermore, the structural features of 4-hydroxy-(*)methyl)-dihyd ro-p y rid i n - 2 - o n e make it an attractive scaffold for further derivatization. By modifying the phenylpropene or pyridine substituents, researchers can generate libraries of analogs with tailored biological activities. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying lead compounds for drug development. The flexibility offered by this molecular framework allows for the exploration of diverse pharmacological profiles without compromising the core dihydropyridine structure.

The synthesis of 4-hydroxy-(*)methyl)-dihyd ro-p y rid i n - 2 - o n e presents both challenges and opportunities. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These methods not only improve the synthetic route but also allow for the introduction of chiral centers at strategic positions within the molecule.

Recent advances in computational chemistry have further enhanced the study of 4-hydroxy-(*)methyl)-dihyd ro-p y rid i n - 2 - o n e. Molecular modeling techniques have been used to predict binding affinities and interaction modes with biological targets. These predictions are crucial for guiding experimental efforts and optimizing lead compounds before they enter preclinical testing. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process significantly.

The potential applications of 4-hydroxy-(*)methyl)-dihyd ro-p y rid i n - 2 - o n e extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for use as an intermediate in organic synthesis or as a building block for more complex molecules. Additionally, its ability to modulate biological pathways suggests that it could be used in research settings to study disease mechanisms or develop new diagnostic tools.

In conclusion,4-hydroxy-(*)methyl)-dihyd ro-p y rid i n - 2 - o n e (CAS no: 478033668) represents a fascinating compound with significant potential in chemical biology and drug discovery. Its complex structure, diverse functional groups, and promising biological activities make it a valuable asset for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve,4-hydroxy-(*)methyl)-dihyd ro-p y rid i n - 2 - o n e is likely to play an increasingly important role in advancing both fundamental research and applied science.